Cas no 2680764-80-9 (tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate)

• Product Name: tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate
• CAS No: 2680764-80-9
• MF: C₁₃H₂₇NO₄
• MW: 261.357784509659
• CID: 5650484
• PubChem ID: 165909131
• Update Time: 2025-10-28

tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281100
• tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate
• 2680764-80-9

• Inchi： 1S/C13H27NO4/c1-11(2,3)18-10(15)14(8-12(4,5)16)9-13(6,7)17/h16-17H,8-9H2,1-7H3
• InChI Key： SAJPJCAJOQYPEO-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C)(C)O)CC(C)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.19400834g/mol
• Monoisotopic Mass: 261.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate

tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2680764-80-9, known as tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate, is a significant chemical entity in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and current research advancements.

tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate is a derivative of carbamic acid, characterized by its tert-butyl group and two hydroxyl-substituted isobutyl groups attached to the nitrogen atom. Its molecular formula is C14H28N2O3, and it has a molar mass of 276.37 g/mol. The compound exhibits a crystalline structure at room temperature and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate.

The synthesis of tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate typically involves a multi-step process, starting with the preparation of the corresponding carbamic acid derivative. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of phase-transfer catalysts to facilitate the nucleophilic substitution reaction during the synthesis process.

tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate has found applications in various fields, including agriculture, pharmaceuticals, and materials science. In agriculture, it has been investigated as a potential biopesticide due to its ability to inhibit the growth of certain plant pathogens. Recent research has highlighted its effectiveness against fungal infections in crops, making it a promising candidate for sustainable agricultural practices.

In the pharmaceutical industry, tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate has been studied for its potential as a drug delivery agent. Its ability to form stable complexes with hydrophobic drugs has led to investigations into its use as a carrier for poorly water-soluble medications. Preliminary studies suggest that it could improve drug bioavailability and reduce side effects.

The environmental impact of tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate has also been a topic of recent research. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, tert-butyl N,N-bis(2-hydroxy-2-methylpropyl)carbamate (CAS No. 2680764-80-9) is a versatile compound with promising applications across multiple industries. Its unique chemical properties and potential for optimization make it an area of continued research interest. As new findings emerge, this compound is expected to play an increasingly important role in advancing technological and scientific developments.